Cas no 89783-71-1 (3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one)

3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one structure
89783-71-1 structure
Product Name:3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one
CAS No:89783-71-1
MF:C17H16O8
MW:348.304145812988
CID:1944744
PubChem ID:5491389
Update Time:2025-04-21

3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 3,8-dihydroxy-1,2,4,6-tetramethoxy-9H-xanthen-9-one
    • 3,8-dihydroxy-1,2,4,6-tetramethoxyxanthen-9-one
    • 89783-71-1
    • DTXSID50237900
    • DTXCID60160391
    • Inchi: 1S/C17H16O8/c1-21-7-5-8(18)10-9(6-7)25-15-11(12(10)19)14(22-2)16(23-3)13(20)17(15)24-4/h5-6,18,20H,1-4H3
    • InChI Key: QBQFVALIXCEGIQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C2C(=C(C(=C(C1=2)OC)O)OC)OC)=O)O)OC

Computed Properties

  • Exact Mass: 348.084517
  • Monoisotopic Mass: 348.084517
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.413
  • Boiling Point: 598.2°C at 760 mmHg
  • Flash Point: 221.4°C
  • Refractive Index: 1.614

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